Cas no 1806944-70-6 (3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1806944-70-6
• MF: C₈H₄Cl₂F₅N
• MW: 280.022077560425
• CID: 4873819
• Update Time: 2025-05-22

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Cl2F5N/c9-1-3-4(8(13,14)15)2-16-6(5(3)10)7(11)12/h2,7H,1H2
• InChI Key： OWZRUOYDVCRNPJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C(F)(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine

Comprehensive Analysis of 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806944-70-6)

3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806944-70-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique chloromethyl and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring difluoromethyl and chloro substituents, contributes to its reactivity and versatility in various applications.

The growing interest in fluorinated pyridines and halogenated heterocycles has positioned this compound as a subject of extensive research. Scientists and industry professionals frequently search for terms like "synthesis of trifluoromethylpyridines" or "applications of chloromethylpyridine derivatives," reflecting the demand for innovative solutions in chemical synthesis. The compound's CAS No. 1806944-70-6 is often referenced in patent literature and academic journals, highlighting its importance in developing advanced materials and bioactive molecules.

One of the key advantages of 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine lies in its potential role in the development of crop protection agents. With the increasing global focus on sustainable agriculture, researchers are exploring fluorine-containing agrochemicals for their enhanced efficacy and environmental compatibility. This compound's polyhalogenated structure aligns with the trend toward low-volume, high-efficiency pesticides, addressing concerns about food security and ecological impact.

In the pharmaceutical sector, the incorporation of trifluoromethyl groups into drug candidates has become a strategic approach to improve metabolic stability and bioavailability. The pyridine core of this compound, combined with its chloro and difluoromethyl substituents, offers a promising scaffold for designing small-molecule inhibitors and enzyme modulators. Queries such as "pyridine derivatives in drug discovery" or "fluorine in medicinal chemistry" underscore the relevance of this compound in cutting-edge therapeutic research.

From a synthetic chemistry perspective, the reactivity of 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine opens doors to diverse functionalization strategies. Its chloromethyl group allows for nucleophilic substitutions, while the trifluoromethyl moiety enhances electron-withdrawing effects, facilitating further transformations. These attributes make it a sought-after building block for constructing complex heterocyclic frameworks, as evidenced by the popularity of search terms like "pyridine-based intermediates" and "fluorinated building blocks."

Environmental and regulatory considerations also play a pivotal role in the discourse surrounding this compound. As industries strive to adopt greener chemistry practices, the development of eco-friendly synthetic routes for halogenated pyridines has become a priority. Researchers are investigating catalytic methods and solvent-free reactions to minimize waste and energy consumption, aligning with the principles of sustainable chemical manufacturing.

In conclusion, 3-Chloro-4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1806944-70-6) represents a multifaceted compound with broad applicability across scientific disciplines. Its structural features, combined with the rising demand for fluorine-containing compounds and halogenated intermediates, ensure its continued relevance in both academic and industrial settings. As innovation drives the exploration of specialty chemicals, this pyridine derivative stands out as a cornerstone for future advancements.